Cas no 327092-83-1 (5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide)

• Product Name: 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide
• CAS No: 327092-83-1
• MF: C₁₂H₁₀Cl₂N₂O₂S
• MW: 317.190999507904
• CID: 3104995
• PubChem ID: 3822591
• Update Time: 2025-05-24

5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide
• SR-01000029288-1
• CHEMBL1613211
• 985-376-2
• EN300-02163
• 327092-83-1
• 5-amino-2-chloro-N-(2-chlorophenyl)benzenesulfonamide
• 5-amino-2-chloro-N-(2-chlorophenyl)benzene-1-sulfonamide
• SR-01000029288
• CS-0218834
• G34418
• Z56792387
• AKOS000115487
• MLS000773625
• CNA09283
• SMR000364338

• Inchi： 1S/C12H10Cl2N2O2S/c13-9-3-1-2-4-11(9)16-19(17,18)12-7-8(15)5-6-10(12)14/h1-7,16H,15H2
• InChI Key： ALUAZPTZCNGZGY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(NC1C=CC=CC=1Cl)(=O)=O)N

Computed Properties

• Exact Mass: 315.9840041Da
• Monoisotopic Mass: 315.9840041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide

Introduction to 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide (CAS No. 327092-83-1) and Its Emerging Applications in Chemical Biology

5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 327092-83-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of benzenesulfonamides, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of multiple substituents, including amino, chloro, and sulfonamide groups, endows this molecule with distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science research.

The structural configuration of 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide features a benzenesulfonamide core substituted with an amino group at the 5-position, a chloro group at the 2-position, and a 2-chlorophenyl moiety attached to the sulfonamide nitrogen. This specific arrangement creates multiple sites for interaction with biological targets, including enzymes, receptors, and nucleic acids. The chloro substituents, in particular, contribute to the molecule's lipophilicity and electronic properties, which can modulate its binding affinity and selectivity in biological assays.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives. Sulfonamides are well-documented for their role as bioisosteres, capable of replacing other functional groups while maintaining or enhancing biological activity. The compound 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide exemplifies this concept, as its sulfonamide group can serve as a hinge region for binding to protein targets. Furthermore, the amino and chloro groups provide opportunities for further derivatization, allowing researchers to fine-tune its properties for specific applications.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, with numerous examples of sulfonamides being used as drugs or lead compounds in clinical trials. For instance, derivatives of benzenesulfonamides have shown efficacy in treating infections caused by bacteria resistant to traditional antibiotics. The structural features of 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide suggest that it may exhibit similar antimicrobial properties or serve as a precursor for designing drugs targeting other diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide for biological activity. Molecular docking studies have been particularly useful in predicting how this molecule might interact with various biological targets. For example, simulations have indicated that it could bind to enzymes involved in metabolic pathways or receptors associated with neurological disorders. These predictions provide a strong foundation for experimental validation and further optimization.

The synthesis of 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with catalytic processes allow for the introduction of specific substituents while maintaining regioselectivity. This precision is crucial for achieving the desired biological activity without unintended side effects.

Another area where this compound shows promise is in materials science. Sulfonamides are known for their ability to form coordination complexes with metals, which can be exploited in designing functional materials. The presence of multiple donor atoms (nitrogen and oxygen) in 5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide makes it an excellent candidate for metal-organic frameworks (MOFs) or coordination polymers. These materials have applications ranging from gas storage to catalysis, underscoring the versatility of this chemical entity.

In conclusion,5-Amino-2-chloro-N-(2-chloro-phenyl)-benzenesulfonamide (CAS No. 327092-83-1) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features make it an attractive candidate for drug discovery, while its ability to form coordination complexes opens up avenues in material design. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.